Cas no 576-19-2 ((2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid)
576-19-2 structure
Product Name:(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid
CAS No:576-19-2
MF:C16H28N4O4S
MW:372.482922554016
MDL:MFCD00077319
CID:38432
PubChem ID:24891762
Update Time:2025-04-18
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Biocytin
- N6-[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-lysine
- (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-aminohexanoic acid
- Biocytin
- H-L-Lys(Biotinyl)-OH
- H-Lys(biotinyl)-OH
- H-Lys(biotinyl)-OH(Biocytin)
- N'-Biotinyl-L-lysine
- (S)-(-)-Pindolol
- Bct,Nε-(+)-Biotinyl-L-lysine
- Biotinyl-L-lysine
- N6-[5-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-pentanoyl]-L-lysine
- N6-[5-((3aS)-2-oxo-(3ar,6ac)-hexahydro-thieno[3,4-d]imidazol-4t-yl)-valeryl]-L-lysine
- N6-D-Biotinyl-L-lysine
- Ne-Biotynyl-L-lysine
- Bct
- Nε-(+)-Biotinyl-L-lysine
- (+)-Biocytin
- C16H28N4O4S
- epsilon-N-Biotinyl-L-lysine
- G6D6147J22
- n6-{5-[(3as,4s,6ar)-2-oxohexahydro-1h-thieno[3,4-d]imidazol-4-yl]pentanoyl}-l-lysine
- (2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazolidin-4-yl]pentanamido}-2-aminohexanoic acid
- biotinyllysin
- N6-(
- (2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid
- .epsilon.-N-Biotinyl-L-lysine
- AKOS015915827
- HY-101884
- DTXSID30973172
- DS-5744
- CHEBI:27870
- Biocytin (epsilon;-Biotinoyl-L-lysine)
- (3aS-(3aalpha,4beta,6aalpha))-N(6)-(5-(hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-L-lysine
- N6-delta-Biotinyl-L-lysine
- (S)-2-amino-6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexanoic acid
- BIOCYTIN [MI]
- Q864247
- L-Lysine, N6-(5-(hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-, (3aS-(3aalpha,4beta,6aalpha))-
- N(epsilon)-biotinyl-L-lysine
- SCHEMBL305707
- N-biotinyl-L-lysine
- Biocytin, >=98% (TLC)
- L-Lysine,N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-
- 576-19-2
- HB5035
- N6-BIOTINYLLYSINE
- N(6)-D-biotinyl-L-lysine
- BAQMYDQNMFBZNA-MNXVOIDGSA-N
- UNII-G6D6147J22
- s9886
- A869630
- MFCD00077319
- N-epsilon-Biotin-L-lysine
- N~6~-{5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-lysine
- N6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-L-lysine
- N(SUP 6)-(5-((3AS,4S,6AR)-HEXAHYDRO-2-OXO-1H-THIENO(3,4-D)IMIDAZOL-4-YL)-1-OXOPENTYL)-L-LYSINE
- BP-23273
- epsilon-N-biotinyllysine
- L-Lysine, N6-(5-((3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno(3,4-d)imidazol-4-yl)-1-oxopentyl)-
- N(6)-{5-[(3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanoyl}-L-lysine
- CS-7587
- (2S)-6-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]-2-azaniumylhexanoate
- DA-71491
- (2S)-6-(5-((3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoylamino)-2-aminohexanoic acid
- N(6)-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno(3,4-d)imidazol-4-yl)pentanoyl)-L-lysine
- (2S)-6-(5-((3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno(3,4-d)imidazolidin-4-yl)pentanamido)-2-aminohexanoic acid
- (2S)-6-(5-((3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno(3,4-d)imidazol-4-yl)pentanoylamino)-2-azaniumylhexanoate
- (3AS-(3aalpha,4b,6aalpha))-N(6)-(5-(hexahydro-2-oxo-1H-thieno(3,4-D)imidazol-4-yl)-1-oxopentyl)-L-lysine
- L-Lysine, N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-
- (3AS-(3aalpha,4I2,6aalpha))-N(6)-(5-(hexahydro-2-oxo-1H-thieno(3,4-D)imidazol-4-yl)-1-oxopentyl)-L-lysine
- N6-[5-[(3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-L-lysine;Ne-biotinyl-L-lysine
- FB18605
-
- MDL: MFCD00077319
- Inchi: 1S/C16H28N4O4S/c17-10(15(22)23)5-3-4-8-18-13(21)7-2-1-6-12-14-11(9-25-12)19-16(24)20-14/h10-12,14H,1-9,17H2,(H,18,21)(H,22,23)(H2,19,20,24)/t10-,11-,12-,14-/m0/s1
- InChI Key: BAQMYDQNMFBZNA-MNXVOIDGSA-N
- SMILES: S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCCC[C@@H](C(=O)O)N)=O)NC(N2)=O
Computed Properties
- Exact Mass: 372.18300
- Monoisotopic Mass: 372.18312656g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159
- Surface Charge: 0
- Tautomer Count: 6
- XLogP3: -2.4
Experimental Properties
- Color/Form: Crystallization. It is hydrolyzed into biotin and L-Lysine in case of strong acid.
- Density: 1.234
- Melting Point: ~245 °C (dec.) (lit.)
- Boiling Point: 748.0±60.0 °C at 760 mmHg
- Flash Point: 406.2±32.9 °C
- PSA: 158.85000
- LogP: 2.15940
- Solubility: It is easily soluble in water, glacial acetic acid, slightly soluble in ethanol, and almost insoluble in acetone and most other organic solvents.
- Vapor Pressure: 0.0±5.4 mmHg at 25°C
- Merck: 13,1227
- Specific Rotation: D25 +53° (c = 1.05 in 0.1N NaOH)
- Optical Activity: [α]20/D +53°, c = 1.05% in 0.1 M NaOH(lit.)
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM129320-1g |
N6-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanoyl)-L-lysine |
576-19-2 | 95% | 1g |
$355 | 2021-06-09 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | B4261-5MG |
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid |
576-19-2 | 5mg |
¥649.86 | 2024-12-24 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | B4261-25MG |
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid |
576-19-2 | 25mg |
¥1225.08 | 2024-12-24 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | B4261-50MG |
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid |
576-19-2 | 50mg |
¥1776.63 | 2024-12-24 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | B4261-100MG |
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid |
576-19-2 | 100mg |
¥2730.43 | 2024-12-24 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | B4261-250MG |
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid |
576-19-2 | 250mg |
¥6097.94 | 2024-12-24 | ||
| BAI LING WEI Technology Co., Ltd. | 208626-100MG |
Biocytin, 95% |
576-19-2 | 95% | 100MG |
¥ 1517 | 2021-07-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B878373-10mg |
Biocytin |
576-19-2 | ≥98% | 10mg |
¥216.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B878373-25mg |
Biocytin |
576-19-2 | ≥98% | 25mg |
¥428.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B878373-100mg |
Biocytin |
576-19-2 | ≥98% | 100mg |
¥1,280.00 | 2022-09-02 |
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Production Method
(2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
576-19-2 ((2S)-6-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}-2-aminohexanoic acid) Related Products
- 98930-70-2(Biocytin hydrochloride)
- 135447-73-3(N-BIOTINYL-12-AMINODODECANOIC ACID)
- 58-85-5(D-Biotin)
- 118896-98-3(L-Lysine,1,1'-[[(carboxymethyl)imino]di-2,1-ethanediyl]bis[N-(carboxymethyl)glycyl-N6-[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]-(9CI))
- 106451-92-7(6-N-BIOTINYLAMINOHEXANOL)
- 160390-90-9(N-Biotinyl Glycine)
- 89889-51-0(Biotin-C5-amino-C5-amino)
- 72040-64-3(N-Biotinylcaproic Acid)
- 856661-92-2(L-Lysine,N2,N2-bis(carboxymethyl)-N6-[6-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]-1-oxohexyl]-,potassium salt (1:3))
- 95611-10-2(5-[(3As,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-(2-hydroxyethyl)pentanamide)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent